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Compound of Interest

Compound Name: LEWATIT TP-214

Cat. No.: B1166751

An In-depth Technical Guide to LEWATIT® TP-214: Physical and Chemical Properties for
Researchers and Scientists

Introduction

LEWATIT® TP-214 is a macroporous chelating ion exchange resin specifically designed for the
selective removal of mercury and precious metals.[1][2] ItSs unique properties, stemming from a
styrene-divinylbenzene matrix and thiourea functional groups, make it a valuable tool in various
industrial and research applications, including hydrometallurgy, environmental remediation, and
analytical chemistry.[1] This technical guide provides a comprehensive overview of the physical
and chemical properties of LEWATIT® TP-214, along with a typical experimental workflow for
its application.

Physical and Chemical Properties

The performance of LEWATIT® TP-214 is dictated by its distinct physical and chemical
characteristics. These properties are summarized in the tables below.

Physical Properties
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Property Value

Matrix Macroporous styrene-divinylbenzene copolymer
Functional Group Thiourea[1]

Physical Form Macroporous beads[3]

Particle Size 400-1250 pm

Moisture Content 43-48%

Loss on Drying (110 °C) 40-60%

Property Value
lonic Form -
Total Capacity 1.0 meg/mL (wetted bed volume)

o Hg2+ > Ag* > Aut/Et > Pt2t/4+ > Cu2t > Pbh2+/4+
Selectivity ) .

> Bi2+ > Sn2+ > Zn2+ > Cd2+ > Ni2*[1]

Flash Point Not applicable[4]
Storage Class 11 - Combustible Solids[4]

Experimental Protocols

While specific experimental protocols can vary based on the application, a general workflow for
the use of LEWATIT® TP-214 in a laboratory setting for metal ion removal from an aqueous
solution is outlined below. This protocol is a synthesis of best practices for ion exchange
chromatography.

1. Resin Preparation (Pre-conditioning):
o Objective: To ensure the resin is free of impurities and is in a chemically ready state for use.

e Procedure:

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://lanxess.com/en-us/products-and-brands/products/l/lewatit--monoplus-tp-214
https://www.fishersci.ca/shop/products/lewatit-monoplus-tp-214-ion-exchange-resin-milliporesigma-supelco/111012445
https://lanxess.com/en-us/products-and-brands/products/l/lewatit--monoplus-tp-214
https://www.sigmaaldrich.com/US/en/product/sial/62107
https://www.sigmaaldrich.com/US/en/product/sial/62107
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Measure the required amount of LEWATIT® TP-214 resin.

o Wash the resin with deionized water to remove any fine particles. A typical procedure
involves creating a slurry of the resin in water, allowing the beads to settle, and decanting
the supernatant. Repeat this process until the supernatant is clear.

o To ensure the functional groups are fully protonated, wash the resin with a dilute acid (e.qg.,
0.1 M HCI).

o Rinse the resin with deionized water until the effluent is neutral (pH ~7).
2. Column Packing:

o Objective: To create a homogenous and stable resin bed for optimal interaction with the
sample solution.

e Procedure:
o Prepare a slurry of the pre-conditioned resin in deionized water.

o Pour the slurry into a suitable chromatography column, ensuring no air bubbles are
trapped within the resin bed.

o Allow the resin to settle and the excess water to drain. The top of the resin bed should be
kept covered with a small amount of water to prevent it from drying out.

3. Sample Loading:

o Objective: To pass the sample solution through the resin bed for the selective binding of
target metal ions.

e Procedure:
o Carefully apply the sample solution to the top of the resin bed.

o Allow the solution to percolate through the column at a controlled flow rate. The optimal
flow rate will depend on the specific application and should be determined empirically.
Slower flow rates generally lead to better binding efficiency.
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N

. Elution (Stripping of Metals - if recovery is desired):

Objective: To remove the bound metal ions from the resin.

Note: For many applications involving mercury, regeneration is not recommended, and the
resin is often incinerated for metal recovery or disposal.[1]

Procedure (General):

o Pass an appropriate eluent through the column. The choice of eluent depends on the
metal being recovered. For precious metals, a solution of thiourea in dilute acid is often

effective.

o Collect the eluate containing the concentrated metal ions for further analysis or

processing.
5. Regeneration (for non-mercury applications):
o Objective: To return the resin to its initial state for reuse.
e Procedure:
o Wash the column with a strong acid (e.g., 1 M HCI) to remove any remaining metal ions.
o Rinse the column thoroughly with deionized water until the effluent is neutral.

Diagrams

The following diagrams illustrate the logical relationships of LEWATIT® TP-214's properties
and a typical experimental workflow.

Styrene-DVB Matrix
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Typical Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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